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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

surface functionalization of nanoparticles using methoxy-poly(ethylene glycol)-N-

hydroxysuccinimidyl ester with a PEG length of 26 units (m-PEG26-NHS ester). This process,

known as PEGylation, is a critical step in the development of nanoparticles for various

biomedical applications, including drug delivery, diagnostics, and imaging. PEGylation

enhances the stability of nanoparticles in biological fluids, reduces non-specific protein

adsorption, and prolongs their circulation time in vivo.

Principle of m-PEG-NHS Ester Chemistry
The functionalization of nanoparticles with m-PEG26-NHS ester is based on the reaction

between the N-hydroxysuccinimidyl (NHS) ester group of the PEG reagent and primary amine

groups (-NH2) present on the surface of the nanoparticles. This reaction forms a stable and

covalent amide bond, effectively grafting the hydrophilic PEG chains onto the nanoparticle

surface. The reaction is most efficient at a slightly alkaline pH (7.0-9.0), where the primary

amines are deprotonated and thus more nucleophilic. A competing reaction is the hydrolysis of
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the NHS ester, which increases with higher pH and can reduce the efficiency of the

conjugation.

Quantitative Data on Nanoparticle PEGylation
The following tables summarize the typical changes observed in the physicochemical

properties of nanoparticles upon PEGylation. The data presented are compiled from various

studies and are intended to provide a general understanding of the effects of PEGylation. The

exact values will vary depending on the specific nanoparticle system, the starting size, the

surface chemistry, and the reaction conditions.

Table 1: Effect of PEGylation on Nanoparticle Size (Hydrodynamic Diameter)

Nanoparticle
Type

Initial Size
(nm)

PEG Molecular
Weight

Final Size (nm) Reference

PLGA 163.2 PLGA-PEG (5%) 185.7 [1]

PLGA 163.2
PLGA-PEG

(10%)
210.3 [1]

PLGA 163.2
PLGA-PEG

(15%)
114.0 [1]

Gold

Nanoparticles
4 1 kDa ~23 [2]

Gold

Nanoparticles
16 2 kDa ~35 [2]

Iron Oxide 9.6 5 kDa ~30 [3]

Table 2: Effect of PEGylation on Nanoparticle Surface Charge (Zeta Potential)
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Nanoparticle
Type

Initial Zeta
Potential (mV)

PEG Molecular
Weight

Final Zeta
Potential (mV)

Reference

PLGA -26.2 PLGA-PEG (5%) -9.3 [1]

PLGA -26.2
PLGA-PEG

(10%)
-6.5 [1]

PLGA -26.2
PLGA-PEG

(15%)
-2.8 [1]

Gold

Nanoparticles
~ -35 2 kDa ~ -1 [4]

Gold

Nanoparticles
~ -35 20 kDa ~ -1 [4]

PLGA-PEG -25.2 N/A -10.78 [5]

Experimental Protocols
This section provides detailed protocols for the key experiments involved in the PEGylation of

nanoparticles with m-PEG26-NHS ester.

Protocol for m-PEG26-NHS Ester Conjugation to Amine-
Functionalized Nanoparticles
This protocol is based on general procedures for NHS ester conjugations and is adapted for a

PEG linker with a molecular weight similar to m-PEG26-NHS ester[6][7].

Materials:

Amine-functionalized nanoparticles (e.g., PLGA-NH2, silica-NH2, liposomes with amine-

headgroup lipids)

m-PEG26-NHS ester

Reaction Buffer: 0.1 M Phosphate-Buffered Saline (PBS) or 0.1 M Borate Buffer, pH 8.0-8.5.

Note: Avoid buffers containing primary amines, such as Tris, as they will compete with the
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reaction.

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Quenching Solution (optional): 1 M Tris-HCl or 1 M Glycine, pH 7.5

Reaction vessels (e.g., microcentrifuge tubes)

Rotator or shaker

Procedure:

Nanoparticle Preparation: Disperse the amine-functionalized nanoparticles in the reaction

buffer to a final concentration of 1-5 mg/mL. If the nanoparticles are in a different buffer,

perform a buffer exchange using centrifugation and resuspension or dialysis.

m-PEG26-NHS Ester Solution Preparation: Immediately before use, dissolve the m-PEG26-
NHS ester in a small amount of anhydrous DMSO or DMF to a concentration of 10 mg/mL.

The NHS ester is moisture-sensitive and will hydrolyze in aqueous solutions over time.

Conjugation Reaction:

Add the freshly prepared m-PEG26-NHS ester solution to the nanoparticle suspension. A

10- to 50-fold molar excess of the PEG reagent over the available amine groups on the

nanoparticles is a good starting point for optimization.

The final concentration of the organic solvent (DMSO or DMF) in the reaction mixture

should not exceed 10% (v/v) to avoid nanoparticle aggregation.

Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with

gentle mixing on a rotator or shaker.

Quenching the Reaction (Optional): To stop the reaction, add the quenching solution to a

final concentration of 10-50 mM. Incubate for 15-30 minutes at room temperature. This step

will react with any unreacted NHS esters.

Purification: Proceed immediately to the purification protocol to remove unreacted PEG and

byproducts.
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Protocol for Purification of PEGylated Nanoparticles
Purification is a critical step to remove excess PEG reagent and byproducts like N-

hydroxysuccinimide. The choice of method depends on the nanoparticle size and stability.

Method 1: Centrifugation and Resuspension

This method is suitable for nanoparticles that can be pelleted at reasonable centrifugation

speeds without irreversible aggregation.

Materials:

Purification Buffer: Deionized water or PBS

Centrifuge and appropriate tubes

Procedure:

Centrifuge the reaction mixture at a speed and time sufficient to pellet the nanoparticles. The

exact parameters will need to be optimized for your specific nanoparticles.

Carefully remove the supernatant, which contains the unreacted PEG and byproducts.

Resuspend the nanoparticle pellet in the purification buffer. Sonication may be necessary to

ensure complete resuspension, but should be used cautiously to avoid damaging the

nanoparticles.

Repeat the centrifugation and resuspension steps 2-3 times to ensure complete removal of

impurities.

After the final wash, resuspend the purified PEGylated nanoparticles in a suitable storage

buffer.

Method 2: Dialysis

Dialysis is a gentler method suitable for smaller or more sensitive nanoparticles that may

aggregate upon centrifugation[3][8].
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Materials:

Dialysis membrane with an appropriate molecular weight cut-off (MWCO). The MWCO

should be large enough to allow the free PEG and byproducts to diffuse out but small

enough to retain the nanoparticles (e.g., 100 kDa or higher).

Dialysis buffer (e.g., deionized water or PBS)

Large beaker and stir plate

Procedure:

Prepare the dialysis membrane according to the manufacturer's instructions.

Load the reaction mixture into the dialysis tubing or cassette.

Place the sealed dialysis unit in a large beaker containing the dialysis buffer (at least 100

times the volume of the sample).

Stir the dialysis buffer gently at 4°C.

Change the dialysis buffer every 2-4 hours for the first 8-12 hours, and then let it dialyze

overnight.

After dialysis, recover the purified nanoparticle suspension from the dialysis unit.

Protocol for Characterization of PEGylated
Nanoparticles
1. Size and Zeta Potential Measurement by Dynamic Light Scattering (DLS)

Purpose: To determine the hydrodynamic diameter and surface charge of the nanoparticles

before and after PEGylation.

Procedure:

Dilute a small aliquot of the nanoparticle suspension in an appropriate solvent (e.g.,

deionized water or PBS) to a suitable concentration for DLS analysis.
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Measure the particle size (hydrodynamic diameter) and polydispersity index (PDI) using a

DLS instrument.

Measure the zeta potential to determine the surface charge.

Compare the results of the PEGylated nanoparticles to the un-PEGylated nanoparticles. A

successful PEGylation should result in an increase in hydrodynamic diameter and a shift

in zeta potential towards neutral[1][2].

2. Quantification of PEGylation using a Fluorescamine Assay

Purpose: To quantify the number of unreacted primary amine groups on the nanoparticle

surface after PEGylation, which allows for the calculation of PEGylation efficiency[9].

Materials:

Fluorescamine solution (e.g., 3 mg/mL in acetone)

Borate buffer (0.2 M, pH 8.0-9.0)

Fluorometer

Procedure:

Prepare a standard curve of your amine-functionalized nanoparticles of known

concentrations.

To a known concentration of both un-PEGylated and PEGylated nanoparticles in borate

buffer, add the fluorescamine solution.

Incubate for 15-30 minutes at room temperature in the dark.

Measure the fluorescence intensity (Excitation: ~390 nm, Emission: ~475-490 nm).

The decrease in fluorescence intensity of the PEGylated nanoparticles compared to the

un-PEGylated nanoparticles corresponds to the number of amine groups that have

reacted with the m-PEG26-NHS ester.
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Calculate the PEGylation efficiency as the percentage of reacted amine groups.
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Caption: Workflow for the functionalization of nanoparticles with m-PEG26-NHS ester.

Cellular Uptake of PEGylated Nanoparticles
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Caption: Generalized pathway for the cellular uptake of PEGylated nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cellular delivery of PEGylated PLGA nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

2. inbs.med.utoronto.ca [inbs.med.utoronto.ca]

3. pubs.acs.org [pubs.acs.org]

4. DSpace [cora.ucc.ie]

5. dovepress.com [dovepress.com]

6. broadpharm.com [broadpharm.com]

7. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]

8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

9. Surface spermidine functionalized PEGylated poly(lactide- co -glycolide) nanoparticles for
tumor-targeted drug delivery - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02447A
[pubs.rsc.org]

To cite this document: BenchChem. [Application Notes and Protocols for m-PEG26-NHS
Ester Functionalization of Nanoparticles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548471/docs#application-notes-and-protocols-for-
m-peg26-nhs-ester-functionalization-of-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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